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Compound of Interest

Compound Name: D-Lyxose

Cat. No.: B1210031 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of D-Lyxose, a naturally occurring pentose

sugar utilized in various research applications, including pharmaceutical development and

glycobiology.[1][2] While D-Lyxose is not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to proper disposal protocols is crucial to

maintain a safe laboratory environment and ensure regulatory compliance.[3]

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to handle D-Lyxose with appropriate

personal protective equipment (PPE). D-Lyxose is typically an off-white, odorless, and

hygroscopic powder.[4][5]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[6][7]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[6][7] Inspect gloves

prior to use and wash hands after handling.[6][8]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[5] If dust formation is unavoidable, a

particle filter respirator may be appropriate.[8]

Step-by-Step Disposal Protocol
The primary objective for D-Lyxose disposal is to prevent its release into the environment.[9]

Do not allow the chemical to enter drains, sewers, or waterways.[6][7][10]

Containment of Spills: In the event of a spill, prevent further leakage if it is safe to do so.[6]

Avoid generating dust during cleanup.[4][9]

Collection: Carefully sweep or vacuum up the solid D-Lyxose.[7][9]

Packaging for Disposal: Place the collected material into a suitable, labeled, and closed

container for disposal.[6][8][9]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[9]

Final Disposal: Contact a licensed professional waste disposal service to arrange for the final

disposal of the material.[8][11] Dispose of the container as unused product.[8]

D-Lyxose Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Lyxose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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